5-Bromo-2,3-dimethylpyridine 1-oxide

• Molecular Formula: C7H8BrNO
• Molecular Weight: 202.05 g/mol
• IUPAC Name: 5-bromo-2,3-dimethyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C7H8BrNO/c1-5-3-7(8)4-9(10)6(5)2/h3-4H,1-2H3
• InChI Key: JTHURIIQMPMBFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C[N+](=C1C)[O-])Br

Description

5-Bromo-2,3-dimethylpyridine 1-oxide is a useful research compound. Its molecular formula is C7H8BrNO and its molecular weight is 202.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

m-Chloroperbenzoic acid (71.42 g) in dichloromethane (11) was added dropwise to a stirred solution of 5-bromo-2,3-lutidine (70.0 g) over I hour. After 23 hours the solution was cooled to 15° and ammonia gas bubbled through to give a white precipitate, which was filtered off. The filtrate was washed with 5% aqueous sodium sulphite, dried, and stripped to give 5-bromo-2,3-lutidine-N-oxide, 61.78 g, m.p. 80°-2°, from ethyl acetate.